Cas no 313647-70-0 (N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-ethoxybenzamide)

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-ethoxybenzamide is a benzothiazole-derived organic compound with potential applications in pharmaceutical and materials science research. Its structure features a benzothiazole core linked to a hydroxyphenyl group and an ethoxy-substituted benzamide moiety, offering versatility in molecular interactions. The presence of both hydroxyl and ethoxy functional groups enhances its solubility and reactivity, making it suitable for derivatization or as a building block in synthetic chemistry. The benzothiazole component may contribute to fluorescence or bioactive properties, depending on the application. This compound is of interest for its structural complexity and potential utility in drug discovery or advanced material design.
N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-ethoxybenzamide structure
313647-70-0 structure
Product name:N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-ethoxybenzamide
CAS No:313647-70-0
MF:C22H18N2O3S
MW:390.454924106598
CID:6063371
PubChem ID:4565335

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

    • N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-ethoxybenzamide
    • N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-4-ethoxybenzamide
    • Benzamide, N-[3-(2-benzothiazolyl)-4-hydroxyphenyl]-4-ethoxy-
    • 313647-70-0
    • N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-ethoxybenzamide
    • Oprea1_272555
    • AKOS003628226
    • SCHEMBL12645167
    • F0013-0114
    • Inchi: 1S/C22H18N2O3S/c1-2-27-16-10-7-14(8-11-16)21(26)23-15-9-12-19(25)17(13-15)22-24-18-5-3-4-6-20(18)28-22/h3-13,25H,2H2,1H3,(H,23,26)
    • InChI Key: NNOCKJRWLIENGQ-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(O)C(C2=NC3=CC=CC=C3S2)=C1)(=O)C1=CC=C(OCC)C=C1

Computed Properties

  • Exact Mass: 390.10381361g/mol
  • Monoisotopic Mass: 390.10381361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.7Ų
  • XLogP3: 4.9

Experimental Properties

  • Density: 1.349±0.06 g/cm3(Predicted)
  • pka: 8.19±0.50(Predicted)

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-ethoxybenzamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0013-0114-50mg
N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-ethoxybenzamide
313647-70-0 90%+
50mg
$160.0 2023-05-17
Life Chemicals
F0013-0114-15mg
N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-ethoxybenzamide
313647-70-0 90%+
15mg
$89.0 2023-05-17
Life Chemicals
F0013-0114-75mg
N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-ethoxybenzamide
313647-70-0 90%+
75mg
$208.0 2023-05-17
Life Chemicals
F0013-0114-100mg
N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-ethoxybenzamide
313647-70-0 90%+
100mg
$248.0 2023-05-17
Life Chemicals
F0013-0114-1mg
N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-ethoxybenzamide
313647-70-0 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0013-0114-10μmol
N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-ethoxybenzamide
313647-70-0 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0013-0114-20μmol
N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-ethoxybenzamide
313647-70-0 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0013-0114-3mg
N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-ethoxybenzamide
313647-70-0 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0013-0114-20mg
N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-ethoxybenzamide
313647-70-0 90%+
20mg
$99.0 2023-05-17
Life Chemicals
F0013-0114-5μmol
N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-ethoxybenzamide
313647-70-0 90%+
5μl
$63.0 2023-05-17

Additional information on N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-ethoxybenzamide

Comprehensive Overview of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-ethoxybenzamide (CAS No. 313647-70-0)

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-ethoxybenzamide (CAS No. 313647-70-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique benzothiazole and hydroxyphenyl moieties, exhibits promising properties for applications in drug development and advanced materials. Its molecular structure combines a benzothiazole core with an ethoxybenzamide group, making it a versatile intermediate for synthesizing bioactive molecules.

The compound's CAS No. 313647-70-0 is a critical identifier for researchers and manufacturers seeking high-purity samples. Recent trends in organic chemistry highlight the growing demand for benzothiazole derivatives, particularly in the development of novel therapeutics targeting inflammation and neurodegenerative diseases. The presence of the hydroxyphenyl group in N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-ethoxybenzamide enhances its potential as a scaffold for designing enzyme inhibitors and receptor modulators.

In the pharmaceutical industry, N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-ethoxybenzamide is explored for its role in modulating key biological pathways. Researchers are investigating its efficacy in anti-inflammatory and neuroprotective applications, aligning with the rising interest in small-molecule therapeutics. The compound's ethoxybenzamide segment contributes to its solubility and bioavailability, which are crucial factors for drug candidates.

Beyond pharmaceuticals, CAS No. 313647-70-0 is also relevant in material science. The benzothiazole moiety is known for its optical and electronic properties, making it valuable for developing organic semiconductors and fluorescent probes. This dual applicability underscores the compound's significance in interdisciplinary research, addressing current market demands for multifunctional materials.

The synthesis of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-ethoxybenzamide involves precise chemical transformations, ensuring high yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to verify its structural integrity, meeting the stringent requirements of academic and industrial laboratories. With the increasing focus on green chemistry, researchers are also optimizing synthetic routes to minimize environmental impact.

Market dynamics indicate a steady growth in the demand for benzothiazole-based compounds, driven by their diverse applications. N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-ethoxybenzamide is positioned as a key player in this niche, with suppliers offering custom synthesis and bulk quantities. Its CAS No. 313647-70-0 serves as a reliable reference for procurement and regulatory compliance.

In conclusion, N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-ethoxybenzamide (CAS No. 313647-70-0) represents a compelling subject of study for chemists and material scientists. Its structural features and functional groups enable a wide range of applications, from drug discovery to advanced materials. As research progresses, this compound is expected to play a pivotal role in addressing contemporary challenges in healthcare and technology.

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